Cas no 690961-64-9 (3-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfanyl}-5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazole)

• Product Name: 3-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfanyl}-5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazole
• CAS No: 690961-64-9
• MF: C₁₈H₁₃N₃O₂S₂
• MW: 367.444720983505
• CID: 5419170
• PubChem ID: 2243202
• Update Time: 2025-10-20

3-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfanyl}-5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazole Chemical and Physical Properties

Names and Identifiers

• CHEMBL1479211
• MLS000115252
• F3394-0738
• 3-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfanyl}-5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazole
• 3-(1,3-benzodioxol-5-ylmethylsulfanyl)-5-phenyl-[1,3]thiazolo[2,3-c][1,2,4]triazole
• SMR000092413
• Z51515002
• 690961-64-9
• 3-(1,3-benzodioxol-5-ylmethylsulfanyl)-5-phenyl-thiazolo[2,3-c][1,2,4]triazole
• HMS2260C14
• FAJCGZHBOLNVBI-UHFFFAOYSA-N
• 3-((benzo[d][1,3]dioxol-5-ylmethyl)thio)-5-phenylthiazolo[2,3-c][1,2,4]triazole
• VU0152162-6
• AKOS000813022
• SCHEMBL14814556
• 3-[(1,3-Benzodioxol-5-ylmethyl)thio]-5-phenylthiazolo[2,3-c]-1,2,4-triazole

• Inchi： 1S/C18H13N3O2S2/c1-2-4-13(5-3-1)14-10-25-18-20-19-17(21(14)18)24-9-12-6-7-15-16(8-12)23-11-22-15/h1-8,10H,9,11H2
• InChI Key： FAJCGZHBOLNVBI-UHFFFAOYSA-N
• SMILES： N1=C(SCC2=CC=C3OCOC3=C2)N2C(C3=CC=CC=C3)=CSC2=N1

Computed Properties

• Exact Mass: 367.04491901g/mol
• Monoisotopic Mass: 367.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 0.71±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfanyl}-5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazole

Comprehensive Analysis of 3-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfanyl}-5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazole (CAS No. 690961-64-9)

3-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfanyl}-5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazole, with the CAS number 690961-64-9, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound belongs to the [1,2,4]triazolo[3,4-b][1,3]thiazole family, a class of molecules known for their diverse applications in medicinal chemistry. Its molecular structure combines a benzodioxole moiety with a phenyl group, linked via a sulfanyl bridge, which contributes to its distinctive chemical properties.

In recent years, the demand for novel heterocyclic compounds like 3-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfanyl}-5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazole has surged, driven by the growing interest in drug discovery and agrochemical innovation. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could be leveraged to develop new therapeutics for diseases such as cancer, inflammation, and microbial infections. The compound's triazole and thiazole rings are known to interact with various biological targets, making it a promising candidate for further investigation.

One of the key advantages of CAS 690961-64-9 is its versatility in synthetic chemistry. The compound can serve as a building block for the development of more complex molecules, enabling researchers to explore its structure-activity relationships (SAR). This is particularly relevant in the context of green chemistry, where scientists are increasingly focused on sustainable synthesis methods. The incorporation of benzodioxole and sulfanyl groups in the molecule also opens up possibilities for catalysis and material science applications.

From a pharmacological perspective, 3-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfanyl}-5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazole has shown promise in preliminary studies. Its ability to modulate enzyme activity and interact with cellular receptors makes it a valuable tool for target identification and mechanism of action studies. Additionally, the compound's lipophilicity and molecular weight are within the desirable range for drug-like molecules, further enhancing its potential in preclinical development.

The agrochemical industry has also taken note of CAS 690961-64-9, particularly for its potential as a pesticide or herbicide. The triazole and thiazole moieties are known to exhibit pesticidal activity, and the compound's structural complexity could lead to the development of more effective and environmentally friendly agrochemicals. This aligns with the global trend toward sustainable agriculture and the reduction of harmful chemical residues in the environment.

In the realm of academic research, 3-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfanyl}-5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazole is frequently cited in studies exploring heterocyclic chemistry and molecular design. Its synthesis and characterization have been documented in several peer-reviewed journals, highlighting its importance as a reference compound for chemists and biologists alike. The compound's spectroscopic data and crystallographic information are also valuable resources for researchers working in computational chemistry and molecular modeling.

As the scientific community continues to explore the applications of CAS 690961-64-9, questions about its toxicity profile, metabolic stability, and scalable synthesis remain areas of active investigation. These topics are frequently searched in scientific databases and AI-driven research tools, reflecting the compound's relevance in contemporary research. Future studies may focus on optimizing its bioavailability and selectivity, which are critical factors for its successful translation into practical applications.

In summary, 3-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfanyl}-5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazole (CAS No. 690961-64-9) represents a fascinating example of modern heterocyclic chemistry. Its multifaceted potential in drug development, agrochemical innovation, and material science underscores its importance as a subject of ongoing research. By addressing current challenges and leveraging its unique properties, scientists can unlock new opportunities for this remarkable compound in the years to come.